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Chemical Profile & Handling Essentials

The table below summarizes the key identification and hazard information for 1,12-Dodecanediamine.

Property Description

CAS Registry
Number

2783-17-7 [1] [2] [3]

Molecular
Formula

C₁₂H₂₈N₂ [1] [2] [3]

Molecular Weight 200.37 g/mol [1] [3]

Physical
Description

White to almost white powder to lump [3]

Major Hazards Toxic if inhaled. Harmful if swallowed. Causes skin and serious eye irritation. May

cause allergic skin reaction. Very toxic to aquatic life. [3]

Handling and Storage Protocols:

Storage Temperature: Recommended in a cool and dark place, specifically <15°C [3].
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Inert Atmosphere: Must be stored under an inert gas [3].

Container: Keep the container tightly closed in a well-ventilated place and store locked up [3].
Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and face
protection. Avoid breathing its dust. Wash skin thoroughly after handling. Contaminated work
clothing must not be allowed out of the workplace [3].

Troubleshooting Common Issues

Here are solutions to problems you might encounter when working with this compound.

Problem Possible Cause & Solution

Material discoloration or
degraded performance

Cause: Exposure to air or moisture. Solution: Always handle under an

inert atmosphere. Ensure the container is purged with inert gas before
sealing. Check storage temperature is below recommended 15°C [3].

Low yield or side
reactions in
polymerization

Cause: Moisture contamination depletes the diamine monomer. Solution:
Use rigorously dried solvents and reagents. Maintain inert atmosphere

throughout reaction [4] [3].

Skin irritation or allergic
reaction after contact

Cause: Direct skin contact. Solution: Immediately wash with plenty of

soap and water. Remove contaminated clothing. Get medical advice if
irritation persists [3].

Inhalation of dust Cause: Inadequate ventilation or lack of respiratory protection. Solution:
Immediately move to fresh air and call a poison center or doctor [3].

Experimental Workflow for Safe Handling

The diagram below outlines a general workflow for safely preparing 1,12-Dodecanediamine for use in an

experiment, such as polymer synthesis.
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Application in Polymer Synthesis

1,12-Dodecanediamine is a key monomer in polycondensation reactions. Here is a generalized protocol

based on its use in synthesizing Thermoplastic Polyamide Elastomers (TPAEs) [4]:

Polymerization Method: One-pot melt polycondensation. This method is favored for its simplicity,

high efficiency, good control over stoichiometry, and high tolerance for compatibility between different
monomers [4].

Typical Monomers:
Diacid: Dodecanedioic acid [4].

Diamine: 1,12-Dodecanediamine (forms the rigid "hard segment") [4].
Polyether Diamine (e.g., Jeffamine D400/D2000): Forms the flexible "soft segment" [4].

Catalyst: Sodium hypophosphite monohydrate (NaH₂PO₂·H₂O) [4].
General Procedure:
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Charge: The diacid, diamines (both 1,12-dodecanediamine and the polyether diamine), and

catalyst are placed in a reactor.
Inert Atmosphere: The reaction is conducted under an inert gas, such as nitrogen.

Heating: The mixture is heated (e.g., to ~200°C) to melt the monomers and initiate the
polycondensation reaction, with water removed as a by-product.

Post-Polymerization: The pressure may be reduced later in the process to facilitate the
removal of water and build higher molecular weight [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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